Cas no 1852-43-3 (b-D-Glucopyranosiduronic acid, (3a,5a)-17-oxoandrostan-3-yl)

• Product Name: b-D-Glucopyranosiduronic acid, (3a,5a)-17-oxoandrostan-3-yl
• CAS No: 1852-43-3
• Molecular Formula: C₂₅H₃₈O₈
• Molecular Weight: 466.56400
• CID: 154645
• PubChem ID: 114833

b-D-Glucopyranosiduronic acid, (3a,5a)-17-oxoandrostan-3-yl Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid, (3a,5a)-17-oxoandrostan-3-yl
• (2S,3S,4S,5R,6R)-6-[[(3R,5S,8R,9S,10S,13S,14S)-10,13-dimethyl-17-oxo-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• ANDROSTERONE B-D-GLUCURONIDE
• ANDROSTERONE GLUCURONIDE CRYSTALLINE
• Androsterone β-D-Glucuronide
• A,5
• A-Androstan-3
• Androsterone 3-glucuronide
• Androsterone glucosiduronate
• androsterone glucuronide
• androsterone glucuronoside
• Androsterone monoglucosiduronate
• A-ol-17-one Glucuronide
• Etiocholanolone glucuronide
• etiocholanone glucuronide
• Nsc113101
• VFUIRAVTUVCQTF-MYESRGNHSA-N
• androsterone 3-glucosiduronic acid
• 5α-Androstan-3α-ol-17-one glucosiduronate
• 3α-Hydroxy-5α-androstan-17-one 3-glucuronide
• 3α-Hydroxy-5α-androstan-17-one 3-glucuronide, 5α-Androstan-3α-ol-17-one glucosiduronate
• (2S,3S,4S,5R,6R)-6-[[(3R,5S,8R,9S,10S,13S,14S)-10,13-dimethyl-17-oxo-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-3-yl]oxy]-3,4,5-trihydroxy-oxane-2-carboxylic acid
• Androsterone-3-glucuronide
• AKOS037645601
• IMD4XD0W3U
• CHEBI:28832
• Androsterone beta-D-Glucuronide
• Androsterone beta-D-Glucuronide (1mg/ml in Acetonitrile)
• 5a-Androstan-3a-ol-17-one glucuronide
• 1852-43-3
• SCHEMBL20985203
• UNII-IMD4XD0W3U
• beta-D-Glucopyranosiduronic acid, (3alpha,5alpha)-17-oxoandrostan-3-yl
• AS-6167
• Q27103919
• (3alpha,5alpha)-17-oxoandrostan-3-yl beta-D-glucopyranosiduronic acid
• NSC 113101
• DTXSID80862764
• .BETA.-D-GLUCOPYRANOSIDURONIC ACID, (3.ALPHA.,5.ALPHA.)-17-OXOANDROSTAN-3-YL
• NSC-113101
• 3a-Hydroxy-5a-androstan-17-one glucuronide
• 3alpha-hydroxy-5alpha-androstan-17-one glucuronide
• (3.ALPHA.,5.ALPHA.)-17-OXOANDROSTAN-3-YL .BETA.-D-GLUCOPYRANOSIDURONIC ACID
• b-D-17-oxo-5a-androstan-3a-yl Glucopyranosiduronic acid
• LMST05010013
• 3alpha-hydroxy-5alpha-androstan-17-one 3-D-glucuronide
• 1ST8526

• InChIKey： VFUIRAVTUVCQTF-UHFFFAOYSA-N
• Inchi： InChI=1S/C25H38O8/c1-24-9-7-13(32-23-20(29)18(27)19(28)21(33-23)22(30)31)11-12(24)3-4-14-15-5-6-17(26)25(15,2)10-8-16(14)24/h12-16,18-21,23,27-29H,3-11H2,1-2H3,(H,30,31)
• SMILES： OC(C1OC(OC2CCC3(C4CCC5(C(CCC5C4CCC3C2)=O)C)C)C(O)C(O)C1O)=O

Computed Properties

• Exact Mass: 466.25700
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 3
• Monoisotopic Mass: 466.257
• Heavy Atom Count: 33
• Complexity: 801
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 134A^2

Experimental Properties

• LogP: 1.87560
• PSA: 133.52000
• Refractive Index: 1.591
• Boiling Point: 656.1°Cat760mmHg
• Flash Point: 219.5°C
• Density: 1.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroid glucuronide conjugates
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid glucuronide conjugates